Cas no 68052-16-4 (4-[hydroxy(phenyl)methyl]benzene-1,3-diol)

4-[hydroxy(phenyl)methyl]benzene-1,3-diol structure
68052-16-4 structure
Product Name:4-[hydroxy(phenyl)methyl]benzene-1,3-diol
CAS No:68052-16-4
MF:C13H12O3
MW:216.232583999634
CID:1723805
PubChem ID:107078
Update Time:2025-04-21

4-[hydroxy(phenyl)methyl]benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-[hydroxy(phenyl)methyl]benzene-1,3-diol
    • 1,3-benzenediol, 4-(hydroxyphenylmethyl)-
    • 2,4-Dihydroxy-benzhydrol
    • 4-[Hydroxy(phenyl)methyl]-1,3-benzenediol
    • AKOS002433909
    • 4-(hydroxy(phenyl)methyl)benzene-1,3-diol
    • 68052-16-4
    • SCHEMBL11865275
    • DTXSID30887129
    • 2,4-Dihydroxydiphenylcarbinol
    • LVYZWDOXAIFVRX-UHFFFAOYSA-N
    • Inchi: 1S/C13H12O3/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,13-16H
    • InChI Key: LVYZWDOXAIFVRX-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.318
  • Boiling Point: 431.1°C at 760 mmHg
  • Flash Point: 214.7°C
  • Refractive Index: 1.664
  • PSA: 60.69
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